Cas no 2223347-15-5 (2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide)

• Product Name: 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide
• CAS No: 2223347-15-5
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5410761
• PubChem ID: 132316533
• Update Time: 2025-10-24

2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z3402012481
• 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxopiperidin-3-yl]pyridine-4-carboxamide
• EN300-26594347
• 2223347-15-5
• 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide

• Inchi： 1S/C15H16N4O2/c16-8-11-7-10(5-6-17-11)15(21)18-12-3-4-13(20)19-14(12)9-1-2-9/h5-7,9,12,14H,1-4H2,(H,18,21)(H,19,20)/t12-,14+/m1/s1
• InChI Key： RAHWEOXPKAPTDG-OCCSQVGLSA-N
• SMILES： C1(C#N)=NC=CC(C(N[C@@H]2CCC(=O)N[C@H]2C2CC2)=O)=C1

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.8±55.0 °C(Predicted)
• pka: 12.68±0.40(Predicted)

Additional information on 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide

Introduction to 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide (CAS No. 2223347-15-5)

2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide, a compound with the CAS number 2223347-15-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its pyridinecarboxamide moiety and the presence of a chiral center at the (2S,3R)-cyclopropyl group, makes it a subject of intense study in medicinal chemistry.

The< strong>pyridinecarboxamide functional group is known for its versatility in drug design, often contributing to the binding affinity and selectivity of small molecule inhibitors. In the case of 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide, the< strong>(2S,3R)-cyclopropyl substituent adds an additional layer of complexity, influencing both the electronic properties and steric interactions of the molecule. This combination of structural features makes it an attractive candidate for further exploration in the development of novel pharmaceutical agents.

Recent research in the field of Medicinal Chemistry has highlighted the importance of chirality in drug design. The presence of chiral centers can significantly impact the pharmacokinetic and pharmacodynamic properties of a compound. The< strong>(2S,3R)-cyclopropyl group in 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide is particularly noteworthy, as it provides a unique scaffold for studying the effects of stereochemistry on biological activity. Studies have shown that such chiral molecules can exhibit distinct interactions with biological targets, leading to improved efficacy and reduced side effects.

The< strong>pyridinecarboxamide moiety also plays a crucial role in determining the solubility and bioavailability of the compound. Pyridine derivatives are well-known for their ability to enhance membrane permeability and binding affinity to biological targets. In 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide, the cyano group further contributes to these properties by increasing electron-withdrawing effects and stabilizing negative charges. This makes the compound a promising candidate for further investigation in drug development.

In addition to its structural features, 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide has shown promise in preliminary biological assays. Research has indicated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in inflammation and pain pathways. These findings align with current trends in drug discovery, where there is a growing interest in developing targeted therapies for chronic diseases.

The synthesis of 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure that the< strong>(2S,3R)-cyclopropyl configuration is maintained throughout the synthesis process. These advancements are crucial for ensuring that the final product exhibits the desired biological activity.

Ongoing research is focused on exploring the potential applications of 2-Cyano-N-[(2S,3R)-2-cyclopropyl-6-oxo-3-piperidinyl]-4-pyridinecarboxamide in various therapeutic areas. One area of particular interest is its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, this compound could offer new treatment options for patients suffering from these conditions.

Another promising application is in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive damage to brain cells. Research suggests that compounds like 2-Cyano-N-[ ( 2 S , 3 R ) - 2 - cyc lo prop yl - 6 - ox o - 3 - piper id i ny l ] - 4 - py rid ine car box am ide may help protect against neurodegeneration by interfering with disease-causing mechanisms. Further studies are needed to fully understand its potential in this context.

The< strong>pyridinecarboxamide functional group also opens up possibilities for developing new antibiotics. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. By designing molecules that target bacterial enzymes or cell wall synthesis pathways, compounds like 2223347155 could contribute to addressing this challenge.

In conclusion, 2223347155 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of its< strong>( S , R ) - c yclo prop yl group and< strong > py rid ine car box am ide